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Compound of Interest

Compound Name: Methoxyfenozide-d9

Cat. No.: B12392681 Get Quote

An Inter-laboratory Comparison of Methoxyfenozide Quantification Methodologies

This guide provides a comparative analysis of methodologies for the quantification of

Methoxyfenozide, a widely used insecticide. The data presented is compiled from independent

laboratory validations (ILV) and proficiency testing studies to offer researchers, scientists, and

drug development professionals a comprehensive overview of analytical performance across

different laboratories and matrices. While the specific use of Methoxyfenozide-d9 as an

internal standard is not universally documented in these studies, the principles of isotopic

dilution are fundamental to achieving the highest accuracy in quantitative mass spectrometry.

The inclusion of a deuterated internal standard like Methoxyfenozide-d9 is considered best

practice to compensate for matrix effects and variations in sample preparation and instrument

response.

Comparative Quantitative Data
The performance of analytical methods for Methoxyfenozide quantification is summarized

below. Data is extracted from an Independent Laboratory Validation (ILV) for water analysis, a

proficiency test in grapes, and a method validation in various crop matrices.

Table 1: Inter-Laboratory Comparison of Methoxyfenozide Quantification in Water
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Parameter
Enforcement Chemistry
Method (ECM)

Independent Laboratory
Validation (ILV)

Matrix Untreated Well Water Untreated Well Water

Analytical Method
HPLC/UV, HPLC/MS/MS

confirmation
HPLC/UV

Fortification Level 1 0.10 ppb (LOQ) 0.10 ppb (LOQ)

Mean Recovery (%) Within 70-120% Within 70-120%

RSD (%) ≤20% ≤20%

Fortification Level 2 1.0 ppb (10xLOQ) 1.0 ppb (10xLOQ)

Mean Recovery (%) Within 70-120% Within 70-120%

RSD (%) ≤20% ≤20%

LOQ 0.10 ppb 0.10 ppb

LOD 0.03 ppb Not Reported

Data sourced from MRID 49201703 and 49201702.[1]

Table 2: Summary of Laboratory Performance in a Proficiency Test for Methoxyfenozide in

Grapes

Performance Metric Result

Number of Participants 81

Assigned Value Not specified in the abstract

Standard Deviation for Proficiency Assessment

(σˆ)
25%

**Satisfactory Performance ( z-score

Laboratories with Satisfactory Performance for

All Pesticides
30%
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This data highlights the variability in performance across a large number of laboratories.[2]

Table 3: Method Validation Data for Methoxyfenozide in Various Crop Matrices

Matrix
Fortificati
on Levels
(ppm)

Mean
Recovery
Range
(%)

Overall
Mean
Recovery
(%)

RSD (%)
LOQ
(ppm)

LOD
(ppm)

Fruits,

Artichoke,

Cucumber,

Squash,

Refined

Sugar

Three

levels
72 - 129 97 10 0.010 0.005

Other

Vegetables

and Mint

Three

levels
72 - 129 97 10 0.050 0.025

Data from a single laboratory method validation study.[3]

Experimental Protocols
Detailed methodologies are crucial for reproducing and comparing results. Below are

summarized protocols from the cited studies.

Protocol 1: Analysis of Methoxyfenozide in Water
This protocol is based on the methods described in the Independent Laboratory Validation

study MRID 49201702 and 49201703.[1]

Sample Preparation: Water samples are fortified with a known concentration of

Methoxyfenozide standard.

Extraction: Solid-phase extraction (SPE) is typically used to extract and concentrate the

analyte from the water matrix.
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Analysis: The extract is analyzed by High-Performance Liquid Chromatography with

Ultraviolet detection (HPLC/UV). For confirmation, Liquid Chromatography with Tandem

Mass Spectrometry (LC-MS/MS) can be employed, monitoring a specific ion transition (e.g.,

m/z 367→149).

Quantification: Quantification is performed using an external standard calibration curve. The

use of an internal standard like Methoxyfenozide-d9 is highly recommended to improve

accuracy and precision.

Protocol 2: General Procedure for Multi-Residue
Pesticide Analysis in Grapes
This protocol reflects the general approach used in proficiency tests like IMEP-37.[2]

Homogenization: Grape samples are homogenized to ensure uniformity.

Extraction: A QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction

method is commonly employed. This typically involves extraction with acetonitrile followed by

a salting-out step.

Clean-up: A dispersive solid-phase extraction (d-SPE) step is used to remove interfering

matrix components.

Analysis: The final extract is analyzed by LC-MS/MS.

Quantification: Quantification is achieved using a matrix-matched calibration curve. The use

of an isotopically labeled internal standard such as Methoxyfenozide-d9 is crucial for

correcting matrix effects.

Protocol 3: Analysis of Methoxyfenozide in Fruits,
Vegetables, and Mint
This protocol is based on the method validation study by Hall et al.[3]

Extraction: The methodology utilizes liquid-liquid extraction and partitioning.

Analysis: The extracts are analyzed by LC-MS/MS.
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Quantification: Quantification is based on external standards. The study reported mean

recoveries over three levels of fortification.

Workflow and Pathway Visualizations
To visually represent the analytical process, the following diagrams have been generated using

Graphviz (DOT language).
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Caption: General workflow for the quantification of Methoxyfenozide using LC-MS/MS with an

internal standard.
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Caption: Logical relationship demonstrating the role of Methoxyfenozide-d9 in correcting for

analytical variability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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